Cas no 1805433-21-9 (3-(Difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetic acid)

• Product Name: 3-(Difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetic acid
• CAS No: 1805433-21-9
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4881691
• Update Time: 2025-05-22

3-(Difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetic acid

• Inchi： 1S/C8H6F3NO3/c9-4-1-3(2-5(13)14)6(7(10)11)8(15)12-4/h1,7H,2H2,(H,12,15)(H,13,14)
• InChI Key： RTAKBRPDUYBELA-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=CC=1CC(=O)O)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4

Additional information on 3-(Difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetic acid

3-(Difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetic Acid: A Comprehensive Overview

The compound 3-(Difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetic acid (CAS No. 1805433-21-9) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and chemical properties.

Pyridine derivatives have long been recognized for their versatility in organic synthesis and their ability to participate in a wide range of chemical reactions. The presence of multiple functional groups in 3-(Difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetic acid—including the pyridine ring, difluoromethyl group, fluoro substituent, hydroxyl group, and acetic acid moiety—makes it a highly functionalized molecule with unique electronic and steric properties.

Recent studies have highlighted the potential of pyridine-based compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The difluoromethyl group in this compound is known to enhance the molecule's stability and bioavailability, making it an attractive candidate for pharmacological applications. Additionally, the fluoro substituent contributes to the molecule's lipophilicity, which is a critical factor in drug design.

The hydroxyl group on the pyridine ring introduces hydrogen bonding capabilities, which can be exploited in designing molecules with specific binding affinities to biological targets. Furthermore, the acetic acid moiety provides a carboxylic acid functionality that can be used for further chemical modifications, such as esterification or amidation, to tailor the molecule's properties for specific applications.

In terms of synthesis, 3-(Difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetic acid can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which is crucial for studying its stereochemical effects in biological systems.

From a materials science perspective, this compound has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The presence of multiple functional groups allows for versatile coordination chemistry, making it a valuable building block in constructing porous materials with applications in gas storage and catalysis.

Moreover, pyridine derivatives like this compound are being explored for their potential in agrochemicals. The difluoromethyl group and other halogen substituents can impart herbicidal or pesticidal activities, making this compound a candidate for developing environmentally friendly agricultural chemicals.

In conclusion, 3-(Difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetic acid (CAS No. 1805433-21-9) is a multifunctional organic molecule with diverse applications across various scientific domains. Its unique structure and functional groups make it an intriguing subject for further research and development.